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Compound of Interest

Compound Name: PHM-27 (human)

Cat. No.: B050746 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper handling of bioactive peptides like PHM-27 (human) is paramount. This document

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

PHM-27 (Peptide Histidine Methionine-27) is a biologically active peptide for research use only.

[1][2] While a specific Safety Data Sheet (SDS) for PHM-27 is not readily available, this guide

consolidates best practices for handling peptides and peptide hormones to mitigate risks and

ensure the integrity of your experiments.

Personal Protective Equipment (PPE)
When handling PHM-27, especially in its lyophilized powder form, adherence to standard

laboratory safety protocols is crucial. The following personal protective equipment is

recommended to prevent inhalation, skin, and eye contact.
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PPE Category Item Rationale

Hand Protection Nitrile gloves
Provides a barrier against skin

contact with the peptide.

Eye Protection Safety glasses or goggles

Protects eyes from airborne

powder and splashes of

reconstituted solutions.

Body Protection Laboratory coat
Prevents contamination of

personal clothing and skin.

Respiratory Protection Dust mask or respirator

Recommended when handling

the lyophilized powder to avoid

inhalation.

Operational Plan: From Receipt to Experiment
A systematic approach to handling PHM-27 from the moment it arrives in the laboratory is

critical for both safety and experimental success.

Receiving and Storage
PHM-27 is typically supplied as a lyophilized powder and should be stored under specific

conditions to maintain its stability.

Parameter Value Source(s)

Storage Temperature

(Lyophilized)
-20°C [1][2][3]

Shipping Temperature Blue Ice [1][2]

Long-term Stability

(Lyophilized)
Up to 12 months at -20°C [1]

Short-term Storage

(Lyophilized)

May be stored at 4°C for short-

term only
[1]
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For maximum recovery of the product, it is recommended to centrifuge the vial before opening

it.[1][2]

Reconstitution and Handling
When preparing PHM-27 solutions, it is important to follow a clear and safe procedure. The

following workflow outlines the key steps.
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Equilibrate vial to room temperature in a desiccator

Wear appropriate PPE (gloves, safety glasses, lab coat, dust mask)

Work in a clean, well-ventilated area or fume hood

Carefully open the vial

Add appropriate solvent (e.g., sterile water, buffer) as per experimental protocol

Gently vortex or pipette to dissolve

Aliquot into smaller volumes for single-use to avoid freeze-thaw cycles

Store reconstituted aliquots at -20°C or below

Click to download full resolution via product page

Diagram 1: Workflow for the safe reconstitution of lyophilized PHM-27.
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Proper decontamination of workspaces and equipment, along with a clear disposal plan for

contaminated materials, is essential to prevent cross-contamination and environmental

exposure.

Decontamination Protocol
For routine cleaning of surfaces and equipment that have come into contact with PHM-27, an

enzymatic detergent is recommended. In cases of significant spills or for critical applications, a

two-step process provides more thorough decontamination.

Step Agent Concentration Application

1. Initial

Decontamination

Enzymatic Detergent

(e.g., SBCleaner)
1% (m/v) in water

Apply to surfaces,

soak labware, or use

in an ultrasonic

cleaner.

2. (For Critical

Applications)

Sodium Hypochlorite

(Bleach)
6%

Apply to surfaces after

initial decontamination

and rinse thoroughly.

Disposal Plan
All waste materials contaminated with PHM-27 should be handled as chemical waste. The

appropriate disposal route will depend on the nature of the waste (e.g., solid, liquid, sharps)

and must comply with institutional and local regulations.
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Waste Generation

Waste Segregation

Contaminated Pipette Tips

Sharps Container

Empty Vials

Solid Chemical Waste

Contaminated Gloves & PPE

Unused/Expired PHM-27 Solutions

Liquid Chemical Waste

Follow Institutional and Local Regulations for Final Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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